Cas no 162857-55-8 (2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI))

• Product Name: 2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI)
• CAS No: 162857-55-8
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 173144
• PubChem ID: 6442270
• Update Time: 2025-04-19

2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-5-carboxaldehyde,3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)- (9CI)
• 5-(hydroxymethyl)-4-methoxy-6-oxo-2-[(E)-prop-1-enyl]pyran-3-carbaldehyde
• Multiforisin A
• CHEBI:213696
• 2H-Pyran-5-carboxaldehyde, 3-(hydroxymethyl)-4-methoxy-2-oxo-6-(1-propenyl)-
• 162857-55-8

• Inchi： 1S/C11H12O5/c1-3-4-9-7(5-12)10(15-2)8(6-13)11(14)16-9/h3-5,13H,6H2,1-2H3/b4-3+
• InChI Key： GWOSIAKMGPKVAC-ONEGZZNKSA-N
• SMILES： O1C(C(CO)=C(C(C=O)=C1/C=C/C)OC)=O

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives